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Compound of Interest

Compound Name: Ferugin

Cat. No.: B011398 Get Quote

Introduction

This technical guide provides an in-depth characterization of the core properties of Ferulic Acid

(FA), a phenolic compound found in various plant sources. While the initial query for "Ferugin"

did not yield a distinct compound, the extensive body of research on Ferulic Acid suggests this

may have been the intended subject of inquiry. This document is intended for researchers,

scientists, and drug development professionals, offering a comprehensive overview of FA's

physicochemical properties, biological activities, and mechanisms of action. A brief summary of

the available data for a related compound, Ferrugine, is also included for clarity.

Physicochemical Properties
Ferulic Acid's utility in various applications is underpinned by its distinct physicochemical

characteristics. These properties influence its solubility, stability, and bioavailability.

Table 1: Physicochemical Properties of Ferulic Acid
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Property Value Source(s)

Molecular Formula C10H10O4 [1]

Molecular Weight 194.18 g/mol [1]

IUPAC Name

(E)-3-(4-hydroxy-3-

methoxyphenyl)prop-2-enoic

acid

[1]

Melting Point 168-172 °C [2]

Solubility

Insoluble in water; soluble in

PEG-400, DMSO, propylene

glycol, methanol, ethanol

[2]

pKa 4.58 [1]

logP (n-octanol/water) 0.375 (pH 3), 0.489 (pH 10) [3]

Appearance

White crystalline powder

(trans-isomer), Yellow oily

liquid (cis-isomer)

[2][4]

Stability
Unstable at relative humidity >

76%
[3]

A Note on "Ferrugine"

A search for "Ferugin" also returned a compound named Ferrugine. Limited information is

available for this molecule compared to Ferulic Acid.

Table 2: Physicochemical Properties of Ferrugine
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Property Value Source(s)

Molecular Formula C15H19NO [5]

Molecular Weight 229.32 g/mol [5]

IUPAC Name

(8-methyl-8-

azabicyclo[3.2.1]octan-2-yl)-

phenylmethanone

[5]

logP (XLogP3-AA) 2.7 [5]

Biological Activities and Mechanism of Action
Ferulic Acid exhibits a broad spectrum of biological activities, primarily attributed to its potent

antioxidant properties. It functions as a free radical scavenger and modulates various cellular

signaling pathways.[6][7] These activities contribute to its anti-inflammatory, anticancer,

neuroprotective, and other health-promoting effects.[8][9]

Key Biological Activities:

Antioxidant: Scavenges reactive oxygen species (ROS) and enhances the activity of

antioxidant enzymes.[10][11]

Anti-inflammatory: Modulates inflammatory pathways such as NF-κB and MAPK.[12]

Anticancer: Induces apoptosis, arrests the cell cycle, and inhibits metastasis by targeting

pathways like PI3K/Akt.[13][14]

Neuroprotective: Exerts protective effects in models of neurodegenerative diseases.[15]

Hepatoprotective: Protects the liver from damage.[6]

Antimicrobial and Antiviral: Shows activity against various pathogens.[7]

Key Signaling Pathways Modulated by Ferulic Acid
Ferulic Acid's diverse biological effects are mediated through its interaction with multiple

intracellular signaling cascades.
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Antioxidant Response Pathway (Nrf2/ARE)
Ferulic Acid activates the Nrf2 (Nuclear factor erythroid 2-related factor 2) pathway. Under

normal conditions, Nrf2 is sequestered in the cytoplasm by Keap1. FA induces the translocation

of Nrf2 to the nucleus, where it binds to the Antioxidant Response Element (ARE), leading to

the transcription of antioxidant genes like Heme Oxygenase-1 (HO-1).[12]
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Caption: Ferulic Acid-mediated activation of the Nrf2/ARE pathway.

Anti-inflammatory Pathways (NF-κB, MAPK, JAK/STAT)
Ferulic Acid exerts its anti-inflammatory effects by inhibiting key signaling pathways, including

the Nuclear Factor-kappa B (NF-κB), Mitogen-Activated Protein Kinase (MAPK), and Janus

Kinase/Signal Transducer and Activator of Transcription (JAK/STAT) pathways.[12] This leads

to a reduction in the expression of pro-inflammatory cytokines.
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Caption: Inhibition of pro-inflammatory signaling pathways by Ferulic Acid.

Anticancer Pathways (PI3K/Akt, p53)
In cancer models, Ferulic Acid has been shown to inhibit cell proliferation and induce apoptosis

by modulating pathways such as the PI3K/Akt pathway and increasing the expression of the

tumor suppressor protein p53.[13]
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Caption: Ferulic Acid's modulation of key anticancer signaling pathways.

Experimental Protocols
A variety of analytical methods are employed to quantify and characterize Ferulic Acid and its

biological activities.

Quantification of Ferulic Acid
High-Performance Liquid Chromatography (HPLC)[16][17]

Principle: HPLC is a primary technique for the separation, identification, and quantification of

Ferulic Acid.

Column: A reverse-phase C18 column is typically used.
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Mobile Phase: A common mobile phase is a mixture of methanol and water (pH adjusted to

3.0), for example, in a 48:52 v/v ratio.[17] Another example is acetonitrile and 10% acetic

acid (20:80, v/v).[18]

Detection: UV detection is commonly performed at 320 nm.[17]

Quantification: A calibration curve is generated using standard solutions of Ferulic Acid at

known concentrations (e.g., 10.0–70.0 µg/mL).[17]

Spectrophotometry[18][19]

Principle: This method relies on the absorbance of UV light by Ferulic Acid.

Wavelength: The maximum absorbance is typically observed around 310-320 nm.[19]

Quantification: A standard curve is prepared with known concentrations of Ferulic Acid to

determine the concentration in unknown samples.

In Vitro Antioxidant Activity Assays[20]
Superoxide Anion Scavenging Assay

Methodology: The assay is based on the reduction of nitroblue tetrazolium (NBT). Ferulic

acid or its derivatives are added to a Tris-HCl buffer, and the scavenging of superoxide

radicals is measured.

Hydroxyl Radical Scavenging Assay

Methodology: Ferulic acid is incubated with EDTA-Fe, H2O2, and a detecting agent in a

sodium phosphate buffer. The scavenging of hydroxyl radicals is then quantified.

Ferric Reducing Antioxidant Power (FRAP) Assay

Methodology: This assay measures the ability of an antioxidant to reduce ferric iron (Fe³⁺) to

ferrous iron (Fe²⁺).

Conclusion
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Ferulic Acid is a well-characterized phenolic compound with a wide range of biological activities

that are of significant interest to the pharmaceutical and nutraceutical industries. Its antioxidant

and anti-inflammatory properties, mediated through the modulation of multiple signaling

pathways, make it a promising candidate for further research and development. This guide

provides a foundational understanding of its core properties to support such endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Ferulic Acid | C10H10O4 | CID 445858 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. researchgate.net [researchgate.net]

3. Characterization of physicochemical properties of ferulic acid - PubMed
[pubmed.ncbi.nlm.nih.gov]

4. eczasopisma.p.lodz.pl [eczasopisma.p.lodz.pl]

5. Ferrugine | C15H19NO | CID 85857356 - PubChem [pubchem.ncbi.nlm.nih.gov]

6. Ferulic Acid—A Brief Review of Its Extraction, Bioavailability and Biological Activity
[mdpi.com]

7. Recent Advances in Biological Activity, New Formulations and Prodrugs of Ferulic Acid -
PMC [pmc.ncbi.nlm.nih.gov]

8. researchgate.net [researchgate.net]

9. researchgate.net [researchgate.net]

10. Ferulic Acid: Signaling Pathways in Aging - PubMed [pubmed.ncbi.nlm.nih.gov]

11. us.typology.com [us.typology.com]

12. researchgate.net [researchgate.net]

13. mdpi.com [mdpi.com]

14. researchgate.net [researchgate.net]

15. Recent Advances in Biological Activity, New Formulations and Prodrugs of Ferulic Acid -
PubMed [pubmed.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b011398?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Ferulic-Acid
https://www.researchgate.net/publication/8920409_Characterization_of_physicochemical_properties_of_ferulic_acid
https://pubmed.ncbi.nlm.nih.gov/14723331/
https://pubmed.ncbi.nlm.nih.gov/14723331/
https://eczasopisma.p.lodz.pl/BFS/article/download/234/225/
https://pubchem.ncbi.nlm.nih.gov/compound/Ferrugine
https://www.mdpi.com/2297-8739/11/7/204
https://www.mdpi.com/2297-8739/11/7/204
https://pmc.ncbi.nlm.nih.gov/articles/PMC8657461/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8657461/
https://www.researchgate.net/publication/356596421_Recent_Advances_in_Biological_Activity_New_Formulations_and_Prodrugs_of_Ferulic_Acid
https://www.researchgate.net/publication/393932400_Recent_Biological_Activity_of_Ferulic_Acid
https://pubmed.ncbi.nlm.nih.gov/37220790/
https://us.typology.com/library/all-about-ferulic-acid-typology-explains
https://www.researchgate.net/figure/A-schematic-drawing-presenting-signaling-pathways-affected-by-ferulic-acid-A-Under_fig2_370379669
https://www.mdpi.com/1420-3049/27/21/7653
https://www.researchgate.net/figure/Major-signaling-pathways-targeted-by-ferulic-acid-in-angiogenesis-and-metastasis_fig3_365184535
https://pubmed.ncbi.nlm.nih.gov/34884693/
https://pubmed.ncbi.nlm.nih.gov/34884693/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b011398?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


16. Journal of Biomedical and Translational Research [jbtr.or.kr]

17. scispace.com [scispace.com]

18. Ferulic acid: extraction, estimation, bioactivity and applications for human health and
food - PMC [pmc.ncbi.nlm.nih.gov]

19. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Initial Characterization of Ferulic Acid: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b011398#initial-characterization-of-ferugin-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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